Cas no 2138576-50-6 (1-[(p-Nitrophenyl)sulfonyl]-(2-pyridinyl)piperazine)

• Product Name: 1-[(p-Nitrophenyl)sulfonyl]-(2-pyridinyl)piperazine
• CAS No: 2138576-50-6
• MF: C₁₅H₁₆N₄O₄S
• MW: 348.376941680908
• CID: 6206541
• PubChem ID: 21314857
• Update Time: 2025-10-31

1-[(p-Nitrophenyl)sulfonyl]-(2-pyridinyl)piperazine Chemical and Physical Properties

Names and Identifiers

• OGFQOAOAEPSICB-UHFFFAOYSA-N
• EN300-1167419
• 1-[(p-nitrophenyl)sulfonyl]-(2-pyridinyl)piperazine
• 2138576-50-6
• 1-(4-nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine
• SCHEMBL11508844
• 1-[(p-Nitrophenyl)sulfonyl]-(2-pyridinyl)piperazine

• Inchi： 1S/C15H16N4O4S/c20-19(21)12-4-6-13(7-5-12)24(22,23)18-10-9-16-11-15(18)14-3-1-2-8-17-14/h1-8,15-16H,9-11H2
• InChI Key： OGFQOAOAEPSICB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCNCC1C1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 348.08922618g/mol
• Monoisotopic Mass: 348.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-[(p-Nitrophenyl)sulfonyl]-(2-pyridinyl)piperazine

Comprehensive Overview of 1-[(p-Nitrophenyl)sulfonyl]-(2-pyridinyl)piperazine (CAS No. 2138576-50-6)

1-[(p-Nitrophenyl)sulfonyl]-(2-pyridinyl)piperazine, with the CAS number 2138576-50-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperazine ring, a pyridinyl group, and a p-nitrophenylsulfonyl moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound’s sulfonyl and nitrophenyl groups contribute to its reactivity, enabling it to participate in various chemical transformations. Researchers have explored its potential in designing kinase inhibitors and GPCR-targeting molecules, which are critical in treating diseases like cancer and neurological disorders. The pyridinyl-piperazine scaffold is also known for its role in enhancing blood-brain barrier permeability, a hot topic in CNS drug development.

In recent years, the demand for high-purity synthetic intermediates like 1-[(p-Nitrophenyl)sulfonyl]-(2-pyridinyl)piperazine has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its CAS No. 2138576-50-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and process optimization. The compound’s stability under mild conditions further supports its utility in multistep synthesis.

From an SEO perspective, keywords such as "piperazine derivatives," "sulfonyl-based intermediates," and "nitrophenyl compounds" align with trending queries in pharmaceutical R&D. Analysts note growing interest in structure-activity relationship (SAR) studies involving this compound, particularly for targeted therapy applications. Its synthetic versatility also makes it a subject of patent filings and academic publications.

Environmental and green chemistry considerations are increasingly influencing the use of such compounds. Researchers are investigating solvent-free synthesis and catalytic methods to produce 1-[(p-Nitrophenyl)sulfonyl]-(2-pyridinyl)piperazine with minimal waste. This aligns with global trends toward sustainable manufacturing, a priority for regulatory agencies and industry leaders.

In summary, 1-[(p-Nitrophenyl)sulfonyl]-(2-pyridinyl)piperazine (CAS No. 2138576-50-6) represents a cutting-edge tool in modern chemistry. Its applications span drug design, material science, and catalysis, making it a focal point for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical and industrial challenges.